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Compound of Interest

Compound Name: A-893

Cat. No.: B605061 Get Quote

Disclaimer: The following information pertains to the synthetic sphingolipid analog SH-BC-893.

Publicly available scientific literature does not provide sufficient information on a compound

designated solely as "A-893" in the context of dosage and administration for research

applications. It is presumed that the intended compound of interest is SH-BC-893.

These notes are intended for researchers, scientists, and drug development professionals.

I. Overview and Mechanism of Action
SH-BC-893 is a water-soluble, orally bioavailable synthetic sphingolipid analog. It has

demonstrated potential as an anti-neoplastic and anti-obesity agent.[1] Its primary mechanism

of action involves the dual inhibition of critical cellular trafficking pathways.

SH-BC-893 activates Protein Phosphatase 2A (PP2A), which leads to the mislocalization of the

lipid kinase PIKfyve.[1] This, in turn, disrupts endolysosomal trafficking and blocks lysosome-

dependent nutrient generation pathways, effectively starving cancer cells.[1] Additionally, SH-

BC-893 inactivates ARF6, a key regulator of endosomal recycling.[2][3] This combined activity

also counteracts ceramide-induced mitochondrial fission, a process implicated in diet-induced

obesity.[2][4] By preserving mitochondrial morphology and function, SH-BC-893 has been

shown to correct metabolic dysfunctions associated with a high-fat diet.[2][3][4]

II. Quantitative Data Summary
The following tables summarize the reported dosages and concentrations for SH-BC-893 in key

preclinical studies.
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Table 1: In Vitro Dosage

Cell Type Application Concentration
Incubation
Time

Outcome

Mouse

Embryonic

Fibroblasts

(MEFs)

Protection from

palmitate-

induced

mitochondrial

fission

5 µM 3 hours

Preserved

tubular

mitochondrial

network.[5]

Various Cancer

Cell Lines

Induction of cell

death
Not specified Not specified

Selectively killed

cells with

activated Ras.[1]

Table 2: In Vivo Dosage

Animal
Model

Application Dosage
Administrat
ion Route

Frequency Outcome

C57BL/6J

Mice (Male)

Diet-Induced

Obesity
120 mg/kg Oral (gavage) Single dose

Normalized

mitochondrial

morphology

in liver, brain,

and white

adipose

tissue within

4 hours;

reduced food

intake.[2]

PTEN-

deficient Mice

Prostate

Tumor

Growth

Inhibition

Not specified Not specified Not specified

Profoundly

inhibited

tumor growth.

[1]

III. Experimental Protocols
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A. In Vitro Protocol: Inhibition of Ceramide-Induced Mitochondrial Fission

This protocol describes the methodology to assess the protective effects of SH-BC-893 against

mitochondrial fragmentation induced by fatty acids in cultured cells.

1. Materials:

Mouse Embryonic Fibroblasts (MEFs)
Dulbecco's Modified Eagle Medium (DMEM)
Fetal Bovine Serum (FBS)
Penicillin-Streptomycin
SH-BC-893 (stock solution in a suitable solvent, e.g., DMSO)
Palmitate solution (conjugated to BSA)
Mitochondrial staining reagent (e.g., MitoTracker Red CMXRos)
Fixative (e.g., 4% paraformaldehyde)
Mounting medium with DAPI
Fluorescence microscope

2. Procedure:

Cell Culture: Culture MEFs in DMEM supplemented with 10% FBS and 1% penicillin-
streptomycin at 37°C in a 5% CO2 incubator.
Treatment: a. Seed MEFs onto glass coverslips in a 24-well plate and allow them to adhere
overnight. b. Pre-treat the cells with 5 µM SH-BC-893 (or vehicle control) for 3 hours.[5] c.
Following pre-treatment, add palmitate (e.g., 250 µM) to the media and incubate for an
additional 3 hours.[5]
Mitochondrial Staining and Imaging: a. During the final 30 minutes of incubation, add a
mitochondrial staining reagent to the media according to the manufacturer's instructions. b.
Wash the cells with pre-warmed PBS. c. Fix the cells with 4% paraformaldehyde for 15
minutes at room temperature. d. Wash the cells with PBS. e. Mount the coverslips onto
microscope slides using a mounting medium containing DAPI. f. Image the cells using a
fluorescence microscope to visualize mitochondrial morphology. Fragmented mitochondria
will appear as small, punctate structures, while healthy mitochondria will form an
interconnected tubular network.

B. In Vivo Protocol: Diet-Induced Obesity Model
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This protocol outlines the procedure for evaluating the efficacy of SH-BC-893 in a diet-induced

obesity mouse model.

1. Materials:

Male C57BL/6J mice (6 weeks old)[2]
Standard chow diet (10% kcal from fat)[2]
High-fat diet (HFD) (45-60% kcal from fat)[2][6]
SH-BC-893
Vehicle control (e.g., water)
Oral gavage needles
Equipment for measuring body weight, food intake, and performing glucose tolerance tests.

2. Procedure:

Acclimatization: Acclimate mice for one week upon arrival, with free access to standard chow
and water.
Diet Induction: a. Randomly assign mice to two groups: a control group fed a standard diet
and an experimental group fed an HFD.[7] b. Maintain the mice on their respective diets for
an extended period (e.g., 24 weeks) to induce obesity and metabolic dysfunction in the HFD
group.[2] Monitor body weight regularly.
SH-BC-893 Administration: a. After the diet-induction period, administer a single oral dose of
120 mg/kg SH-BC-893 or vehicle to the HFD-fed mice via gavage.[2]
Monitoring and Analysis: a. Food Intake: Measure food consumption over a defined period
(e.g., 24 hours) post-administration.[2] b. Tissue Analysis: At a specified time point (e.g., 4
hours post-dose), euthanize a subset of mice and harvest tissues (liver, brain, white adipose
tissue) for analysis of mitochondrial morphology via microscopy or other relevant assays.[2]
[4] c. Metabolic Studies: In separate cohorts, perform glucose and insulin tolerance tests to
assess metabolic function.[7][8]

IV. Visualizations
A. Signaling Pathway of SH-BC-893
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Caption: Signaling pathway of SH-BC-893.

B. Experimental Workflow for In Vivo Obesity Study
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Caption: Workflow for a diet-induced obesity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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